2-(Propan-2-yl)imidazo[1,2-a]pyridin-3-amine hydrochloride

• IUPAC Name: 2-propan-2-ylimidazo[1,2-a]pyridin-3-amine;hydrochloride
• InChI: InChI=1S/C10H13N3.ClH/c1-7(2)9-10(11)13-6-4-3-5-8(13)12-9;/h3-7H,11H2,1-2H3;1H
• InChI Key: ODXMFFNKFBQSJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N2C=CC=CC2=N1)N.Cl
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol
• CAS RN: 2138210-70-3

Description

Imidazo[1,2-a]pyridines are a class of compounds that have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity. They have been used in the treatment of various diseases, including cancer, cardiovascular diseases, and Alzheimer’s disease.

Synthesis Analysis

The synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids, which are closely related to the compound you’re interested in, has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. Another method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines consists of an imidazole ring fused with a pyridine moiety. The position of the nitrogen atoms in the ring structure can vary, leading to different subclasses of imidazo[1,2-a]pyridines.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formations.

Scientific Research Applications

Therapeutic Potential

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Anti-Tubercular Potential

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Inhibitory Activities Against COX-1 and COX-2

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Treatment of Short-Term Insomnia and Brain Function Disorders

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Treatment of Cancer and Cardiovascular Diseases

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Corrosion Inhibitor and Antibacterial Activator

Newly prepared complexes of imidazole derivatives have been studied for their applications as corrosion inhibitors with an efficiency of 99% at low concentrations range of 50-1000ppm. .

Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, have been known to interact with a broad range of targets, including enzymes like cholinesterase and transporters like EAAT3 .

Mode of Action

Imidazole derivatives have been reported to show a wide range of biological activities, suggesting diverse modes of action . For instance, some imidazole derivatives inhibit enzymes like cholinesterase , while others inhibit transporters like EAAT3 .

Biochemical Pathways

Given the broad range of targets that imidazole derivatives can interact with, it is likely that multiple biochemical pathways could be affected .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they could have diverse molecular and cellular effects .